Cas no 648891-34-3 (Benzonitrile, 4,4'-[(5-hydroxy-4-nitro-1,3-phenylene)bis(oxy)]bis-)

• Product Name: Benzonitrile, 4,4'-[(5-hydroxy-4-nitro-1,3-phenylene)bis(oxy)]bis-
• CAS No: 648891-34-3
• MF: C₂₀H₁₁N₃O₅
• MW: 373.318444490433
• CID: 413466
• PubChem ID: 71378184
• Update Time: 2025-04-19

Benzonitrile, 4,4'-[(5-hydroxy-4-nitro-1,3-phenylene)bis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4,4'-[(5-hydroxy-4-nitro-1,3-phenylene)bis(oxy)]bis-
• 4-[3-(4-cyanophenoxy)-5-hydroxy-4-nitrophenoxy]benzonitrile
• 648891-34-3
• 4,4'-[(5-Hydroxy-4-nitro-1,3-phenylene)bis(oxy)]dibenzonitrile
• DTXSID60800806

• Inchi： 1S/C20H11N3O5/c21-11-13-1-5-15(6-2-13)27-17-9-18(24)20(23(25)26)19(10-17)28-16-7-3-14(12-22)4-8-16/h1-10,24H
• InChI Key： HMUSXSWFJHVMMD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)C1C=C(C=C(C=1[N+](=O)[O-])O)OC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 373.06993
• Monoisotopic Mass: 373.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 129.41